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For Researchers, Scientists, and Drug Development Professionals

Introduction

Venetoclax, a potent and selective B-cell ymphoma 2 (BCL-2) inhibitor, has emerged as a
significant therapeutic agent in the treatment of various hematological malignancies. As with
any pharmaceutical compound, a thorough understanding of its metabolites and potential
impurities is crucial for ensuring safety, efficacy, and quality control. Venetoclax N-oxide is a
notable species, identified as both a metabolite and a product of oxidative degradation of
Venetoclax.[1][2] This technical guide provides a comprehensive overview of the core chemical
properties of Venetoclax N-oxide, including its synthesis, characterization, and stability profile,
supported by detailed experimental protocols and data presentations.

Chemical and Physical Properties

Venetoclax N-oxide is a yellow solid with a molecular formula of C45H50CIN708S and a
molecular weight of 884.45 g/mol .[1] It is characterized by the presence of an N-oxide moiety
on one of the nitrogen atoms of the piperazine ring of the parent Venetoclax molecule.

Table 1: Physicochemical Properties of Venetoclax N-oxide
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Property Value Reference
4-(4-{[2-(4-chlorophenyl)-4,4-
dimethylcyclohex-1-en-1-
ylImethyl}piperazin-1-yl)-N-({3-
nitro-4-[(tetrahydro-2H-pyran-

IUPAC Name A . d > [3]
ylmethyl)amino]phenyl}sulfonyl
)-2-(1H-pyrrolo[2,3-b]pyridin-5-
yloxy)benzamide 1-oxide

CAS Number 2469279-00-1 [1]

Molecular Formula C45H50CIN708S

Molecular Weight 884.45 g/mol

Appearance Yellow Solid
Data not available. The parent

Solubility compound, Venetoclax, is
practically insoluble in water.

pKa Data not available.

Data not available. The parent
compound, Venetoclax, has a
LogP

high hydrophobicity (logP =
8.1).

Synthesis and Purification

Venetoclax N-oxide is primarily synthesized through the controlled oxidation of Venetoclax.

This transformation can be achieved using various oxidizing agents, with meta-

chloroperoxybenzoic acid (m-CPBA) and hydrogen peroxide (H202) being commonly

employed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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